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Compound of Interest

Compound Name: FR-188582

Cat. No.: B1674015

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers utilizing FR-188582,
a potent and selective cyclooxygenase-2 (COX-2) inhibitor. Addressing common challenges
related to its solubility and stability, this resource offers troubleshooting advice and frequently
asked guestions to ensure the integrity and reproducibility of your experiments.

Quick Reference Data

For your convenience, key specifications for FR-188582 are summarized below.

Property Value Source
Molecular Weight 332.8 g/mol [1]
Formula C16H13CIN202S [1]
CAS Number 189699-82-9 [1]
Mechanism of Action Selective COX-2 Inhibitor [1]
ICso for COX-2 17 nM [1]

Signaling Pathway of FR-188582
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FR-188582 exerts its anti-inflammatory effects by selectively inhibiting the COX-2 enzyme. This
diagram illustrates its position in the arachidonic acid cascade.
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(Accurately weigh FR-188582 powdeD
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Dissolve in 100% DMSO
to desired concentration

:

Gortex to ensure complete dissolutiorD

'

Optional:
Warm to 37°C and sonicate
if dissolution is slow

:

Aliquot into single-use tubes

(Store at -20°C or -80°C)
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Is the final DMSO
concentratlon > 1%‘?

Was the stock solution
fully dissolved?
Increase final DMSO
concentration (if experimentally toIerated)
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Empirically test solubility \
in buffers with different pH |
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Precipitation persists.
Re-evaluate required concentration

Click to download full resolution via product page
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling
Email: info@benchchem.com or Request Quote Online
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 To cite this document: BenchChem. [Navigating FR-188582: A Technical Guide to Solubility
and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674015#fr-188582-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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